Cas no 1804863-45-3 (Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate
• CAS No: 1804863-45-3
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4892838
• Update Time: 2025-06-14

Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate

• Inchi： 1S/C10H10F2INO3/c1-16-8(15)4-6-9(17-2)5(10(11)12)3-7(13)14-6/h3,10H,4H2,1-2H3
• InChI Key： WDFSSSYYEDBWOJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(CC(=O)OC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate

Recent Advances in the Study of Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate (CAS: 1804863-45-3)

The compound Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate (CAS: 1804863-45-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and iodo-substituted pyridine core, has shown promising potential as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

One of the key areas of research involving this compound is its role in the synthesis of novel heterocyclic scaffolds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate serves as a critical building block for the construction of pyridine-based inhibitors of protein kinases. The presence of the difluoromethyl group enhances the metabolic stability of the resulting compounds, while the iodo-substitution allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings.

In addition to its synthetic utility, recent investigations have explored the biological activity of derivatives derived from this compound. For instance, a preclinical study highlighted its potential in modulating the activity of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The study reported that derivatives of Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate exhibited selective inhibition of JAK1 and JAK3, with IC50 values in the nanomolar range, suggesting their potential as lead compounds for further optimization.

Another notable advancement is the application of this compound in positron emission tomography (PET) tracer development. Researchers have utilized its iodo-substitution to introduce radioactive isotopes, such as iodine-124, for imaging studies. This approach has enabled the visualization of target engagement in vivo, providing valuable insights into the pharmacokinetics and biodistribution of related drug candidates. A recent publication in ACS Chemical Biology (2024) detailed the successful synthesis and evaluation of such tracers, underscoring the compound's versatility in both therapeutic and diagnostic applications.

Despite these promising developments, challenges remain in the scalable synthesis and purification of Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For example, a study in Organic Process Research & Development (2023) reported a streamlined synthetic route using palladium-catalyzed cross-coupling reactions, achieving a 75% overall yield with high purity. These advancements are critical for ensuring the compound's availability for large-scale pharmaceutical applications.

In conclusion, Methyl 4-(difluoromethyl)-6-iodo-3-methoxypyridine-2-acetate (CAS: 1804863-45-3) represents a valuable tool in modern drug discovery and development. Its unique chemical properties enable the synthesis of diverse bioactive molecules, while its derivatives exhibit significant therapeutic potential. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in the chemical biology and pharmaceutical industries. Future studies are expected to further elucidate its mechanisms of action and expand its utility in precision medicine.